Cas no 2171712-61-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid
• CAS No: 2171712-61-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6169985
• PubChem ID: 165962616
• Update Time: 2025-10-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid
• EN300-1580499
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-N-propylhexanamido]propanoic acid
• 2171712-61-9

• Inchi： 1S/C28H36N2O5/c1-4-16-30(17-15-26(31)32)27(33)25(14-13-19(2)3)29-28(34)35-18-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24-25H,4,13-18H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： CTGDXMQOCLGOKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)CCC)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid (CAS: 2171712-61-9)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid (CAS: 2171712-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of investigation has been the role of this compound in the synthesis of peptide-based drugs. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. Researchers have demonstrated that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid can enhance the efficiency and yield of peptide synthesis, particularly in the production of complex peptides with multiple functional groups. Its stability under standard SPPS conditions and ease of deprotection make it a valuable tool for pharmaceutical chemists.

In addition to its applications in peptide synthesis, recent studies have highlighted the potential of this compound in the development of enzyme inhibitors. The unique structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid allow it to interact with specific enzyme active sites, thereby modulating their activity. For instance, preliminary in vitro studies have shown promising results in the inhibition of proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs.

Another noteworthy advancement is the exploration of this compound in targeted drug delivery systems. Researchers have investigated its incorporation into nanocarriers designed to deliver therapeutic agents to specific tissues or cells. The hydrophobic nature of the Fmoc group, combined with the amphiphilic properties of the molecule, facilitates the formation of stable micelles or liposomes. These nanocarriers have demonstrated improved drug loading capacity and controlled release profiles, making them attractive candidates for cancer therapy and other precision medicine applications.

Despite these promising developments, challenges remain in the optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid for clinical use. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed through further research. Recent efforts have focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its functional efficacy.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-propylhexanamidopropanoic acid (CAS: 2171712-61-9) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery underscore its potential to contribute to the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in medicine.